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Compound of Interest

Compound Name: Antibacterial agent 115

Cat. No.: B12404587 Get Quote

Despite a comprehensive search of publicly available scientific databases and chemical

registries, the chemical structure, synthesis protocols, and experimental data for a compound

designated as "Antibacterial agent 115" remain elusive. This suggests that the substance

may be a novel, yet-to-be-disclosed compound, an internal research codename not available in

the public domain, or a misidentified agent.

Initial inquiries identified "Antibacterial agent 115" as an orally active antibacterial and anti-

inflammatory compound with the molecular formula C35H48N2O and a molecular weight of

544.77. The Chemical Abstracts Service (CAS) registry number associated with this agent is

2259732-60-0. However, further investigation using this CAS number failed to yield any specific

chemical structure or related scientific literature.

The lack of a defined chemical structure makes it impossible to fulfill the core requirements of a

detailed technical guide, including the generation of synthesis methodologies, the tabulation of

quantitative data, and the visualization of related biological pathways. The chemical structure is

the fundamental starting point for understanding a compound's properties, mechanism of

action, and synthetic route.

Similarly, without access to research articles or patents describing "Antibacterial agent 115,"

there are no experimental protocols to detail, no quantitative data (such as Minimum Inhibitory

Concentrations or efficacy data) to summarize, and no known signaling pathways to diagram.

It is important to note that the designation "Antibacterial agent 115" could be an internal

identifier used by a pharmaceutical company or research institution during the early stages of
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drug discovery. Such information often remains confidential until a decision is made to publish

or patent the findings.

Researchers, scientists, and drug development professionals seeking information on this

specific agent are advised to consult proprietary databases if they have access, or to monitor

future publications and patent filings for the disclosure of a compound with the corresponding

molecular formula and biological activity. Until such information becomes publicly available, a

comprehensive technical guide on "Antibacterial agent 115" cannot be constructed.

To cite this document: BenchChem. [Unveiling the Enigma of Antibacterial Agent 115: A
Technical Dead End]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404587#chemical-structure-and-synthesis-of-
antibacterial-agent-115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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